Cas no 1443329-91-6 (2-(3,5-Dichlorophenyl)propanedioyl Dichloride)

• Product Name: 2-(3,5-Dichlorophenyl)propanedioyl Dichloride
• CAS No: 1443329-91-6
• MF: C₉H₄Cl₄O₂
• MW: 285.938858985901
• CID: 5576510
• Update Time: 2025-08-04

2-(3,5-Dichlorophenyl)propanedioyl Dichloride Chemical and Physical Properties

Names and Identifiers

• Propanedioyl dichloride, 2-(3,5-dichlorophenyl)-
• 2-(3,5-Dichlorophenyl)propanedioyl Dichloride

• Inchi： 1S/C9H4Cl4O2/c10-5-1-4(2-6(11)3-5)7(8(12)14)9(13)15/h1-3,7H
• InChI Key： YWUIQYVBRLYLBI-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(C1=CC(Cl)=CC(Cl)=C1)C(Cl)=O

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 332.0±42.0 °C(Predicted)
• Solubility: Dichloromethane;
• pka: 5.17±0.46(Predicted)

Additional information on 2-(3,5-Dichlorophenyl)propanedioyl Dichloride

Introduction to 2-(3,5-Dichlorophenyl)propanedioyl Dichloride (CAS No. 1443329-91-6)

2-(3,5-Dichlorophenyl)propanedioyl Dichloride, identified by the Chemical Abstracts Service Number (CAS No.) 1443329-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This dichloride derivative of propanedioic acid featuring a 3,5-dichlorophenyl substituent exhibits unique structural and chemical properties, making it a valuable intermediate in the synthesis of various high-performance materials and biologically active molecules.

The molecular structure of 2-(3,5-Dichlorophenyl)propanedioyl Dichloride consists of a propanedioyl backbone with two chlorine atoms attached to the phenyl ring at the 3 and 5 positions. This substitution pattern imparts enhanced reactivity and stability, facilitating its use in diverse chemical transformations. The compound’s dichloride functionality allows for facile participation in nucleophilic substitution reactions, enabling the construction of more complex molecular architectures.

In recent years, 2-(3,5-Dichlorophenyl)propanedioyl Dichloride has been explored as a key intermediate in the development of novel pharmaceutical agents. Its ability to undergo selective functionalization has made it particularly useful in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory disease treatment. For instance, researchers have leveraged its reactive sites to introduce bioisosteric groups that mimic natural substrates, enhancing binding affinity and selectivity in drug candidates.

Moreover, the 3,5-dichlorophenyl moiety contributes to the compound’s lipophilicity, a desirable trait for oral bioavailability. This feature has been exploited in the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a challenge. Preclinical studies have demonstrated that derivatives of 2-(3,5-Dichlorophenyl)propanedioyl Dichloride exhibit promising pharmacokinetic profiles, supporting further development into therapeutic candidates.

Beyond pharmaceutical applications, this compound has found utility in advanced material science. Its dichloride functionality serves as a precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing conjugated polymers and organic electronic materials. These polymers exhibit exceptional charge transport properties, making them suitable for flexible electronics and organic photovoltaics. The 3,5-dichlorophenyl group further enhances thermal stability and mechanical strength, critical attributes for durable industrial applications.

Recent advancements in green chemistry have prompted investigations into sustainable synthetic routes for 2-(3,5-Dichlorophenyl)propanedioyl Dichloride. Researchers have reported catalytic methods that minimize waste and energy consumption while maintaining high yields. For example, palladium-catalyzed chlorination processes have been optimized to achieve regioselective introduction of chlorine atoms onto the phenyl ring without generating hazardous byproducts. Such innovations align with global efforts to promote environmentally responsible chemical manufacturing.

The compound’s versatility also extends to agrochemical research. Functionalized derivatives have shown efficacy as herbicides and fungicides by interfering with essential enzymatic pathways in pests. The 3,5-dichlorophenyl scaffold provides robustness against degradation under environmental conditions, ensuring prolonged activity. Field trials have indicated promising results when integrated into crop protection strategies, offering farmers an additional tool in their arsenal against resistant strains.

In conclusion,2-(3,5-Dichlorophenyl)propanedioyl Dichloride (CAS No. 1443329-91-6) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and agriculture. Its unique structural features enable diverse synthetic manipulations, yielding advanced materials and biologically active molecules with tailored properties. As research continues to uncover new methodologies for its synthesis and application,2-(3,5-Dichlorophenyl)propanedioyl Dichloride is poised to remain at the forefront of innovation in these disciplines.